Cas no 299911-78-7 (5-[[5-(2,5-Dichlorophenyl)-2-furanyl]methylene]-3-(phenylmethyl)-2-thioxo-4-thiazolidinone)

5-[[5-(2,5-Dichlorophenyl)-2-furanyl]methylene]-3-(phenylmethyl)-2-thioxo-4-thiazolidinone structure

299911-78-7 structure

Product Name:5-[[5-(2,5-Dichlorophenyl)-2-furanyl]methylene]-3-(phenylmethyl)-2-thioxo-4-thiazolidinone

CAS No:299911-78-7

Molecular Formula:C₂₁H₁₃Cl₂NO₂S₂

Molecular Weight:446.36942076683

CID:4644185

5-[[5-(2,5-Dichlorophenyl)-2-furanyl]methylene]-3-(phenylmethyl)-2-thioxo-4-thiazolidinone Properties

Names and Identifiers

- 3-benzyl-5-{[5-(2,5-dichlorophenyl)-2-furyl]methylene}-2-thioxo-1,3-thiazolidin-4-one
- InChIKey： VKFUPNLKOGRRAK-UHFFFAOYSA-N
- Inchi： 1S/C21H13Cl2NO2S2/c22-14-6-8-17(23)16(10-14)18-9-7-15(26-18)11-19-20(25)24(21(27)28-19)12-13-4-2-1-3-5-13/h1-11H,12H2
- SMILES： S1C(=CC2=CC=C(C3=CC(Cl)=CC=C3Cl)O2)C(=O)N(CC2=CC=CC=C2)C1=S

5-[[5-(2,5-Dichlorophenyl)-2-furanyl]methylene]-3-(phenylmethyl)-2-thioxo-4-thiazolidinone Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P01F3L7-10mg	5-[[5-(2,5-Dichlorophenyl)-2-furanyl]methylene]-3-(phenylmethyl)-2-thioxo-4-thiazolidinone	299911-78-7	90%	10mg	$120.00
A2B Chem LLC	AX83307-10mg	5-[[5-(2,5-Dichlorophenyl)-2-furanyl]methylene]-3-(phenylmethyl)-2-thioxo-4-thiazolidinone	299911-78-7	90%	10mg	$90.00	2024-04-20
eNovation Chemicals LLC	Y1255205-10mg	5-[[5-(2,5-Dichlorophenyl)-2-furanyl]methylene]-3-(phenylmethyl)-2-thioxo-4-thiazolidinone	299911-78-7	90%	10mg	$340	2025-02-27
Oakwood	101734-10mg	5-[[5-(2,5-Dichlorophenyl)-2-furanyl]methylene]-3-(phenylmethyl)-2-thioxo-4-thiazolidinone	299911-78-7	90%	10mg	$90.00	2023-09-17

5-[[5-(2,5-Dichlorophenyl)-2-furanyl]methylene]-3-(phenylmethyl)-2-thioxo-4-thiazolidinone Related Literature

1. Evidence for the extraterrestrial origin of polycyclic aromatic hydrocarbons in the Martian meteorite ALH84001

Faraday Discuss., 1998,109, 417-436
2. In situ Fe isotopic analyses of fourteen reference materials using a synthetic Cr standard for mass bias and isobaric interference corrections by femtosecond LA-MC-ICP-MS†

Lei Xu,Wen Zhang,Tao Luo,Jin-Hui Yang,Zhaochu Hu J. Anal. At. Spectrom., 2021,36, 747-757
3. Exploiting the extended π-system of perylene bisimide for label-free single-molecule sensing†

Qusiy Al-Galiby,Iain Grace,Hatef Sadeghi,Colin J. Lambert J. Mater. Chem. C, 2015,3, 2101-2106
4. Rhodium(i), rhodium(iii) and iridium(iii) carbaporphyrins†

Venkata A. K. Adiraju,Gregory M. Ferrence,Timothy D. Lash Dalton Trans., 2016,45, 13691-13694
5. Copper(ii) enhances membrane-bound α-synuclein helix formation†‡

Heather R. Lucas,Jennifer C. Lee Metallomics, 2011,3, 280-283
6. Anthraquinone thin-film electrodes for reversible CO2 capture and release†

Dominik Wielend,Dogukan Hazar Apaydin,Niyazi Serdar Sariciftci J. Mater. Chem. A, 2018,6, 15095-15101
7. A host–guest complex between a metal–organic cyclotriveratrylene analog and a polyoxometalate: [Cu6(4,7-phenanthroline)8(MeCN)4]2PM12O40 (M = Mo or W)

Jacqueline M. Knaust,Chad Inman,Steven W. Keller Chem. Commun., 2004, 492-493
8. Luminescent distyrylbenzenes: tailoring molecular structure and crystalline morphology

Johannes Gierschner,Soo Young Park J. Mater. Chem. C, 2013,1, 5818-5832
9. C–N bond forming cross-coupling reactions: an overview

Erik Van der Eycken Chem. Soc. Rev., 2013,42, 9283-9303
10. The photophysics of naphthalene dimers controlled by sulfur bridge oxidation†

Clàudia Climent,Mario Barbatti,Michael O. Wolf,Christopher J. Bardeen Chem. Sci., 2017,8, 4941-4950

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